Cas no 59865-16-6 (Iso Cyclosporin A)

• Product Name: Iso Cyclosporin A
• CAS No: 59865-16-6
• MF: C₆₂H₁₁₁N₁₁O₁₂
• MW: 1202.61125683784
• MDL: MFCD11111450
• CID: 373914
• PubChem ID: 6449901
• Update Time: 2025-04-19

Iso Cyclosporin A Chemical and Physical Properties

Names and Identifiers

• Isocyclosporin A (9CI)
• Iso Cyclosporin A
• 30-ethyl-4,7,10,12,15,19,25,28-octamethyl-33-(methylamino)-3,21-bis(1-methylethyl)-34-[(3Z)-1-methylpent-3-en-1-yl]-6,9,18,24-tetrakis(2-methylpropyl)-1-oxa-4,7,10,13,16,19,22,25,28,31-decaazacyclotet
• (2S,3R,4R,6E)-3-Hydroxy-4-Methyl-2-(MethylaMino)-6-octenoyl-(2S)-2-aMinobutanoyl-N-Methylglycyl-N-Methyl-L-leucyl-L-valyl-N-Methyl-L-leucyl-L-alanyl-D-alanyl-N-Methyl-L-leucyl-N-Methyl-L-leucyl-N-Methyl-L-valine (111)-Lactone
• 30-ethyl-34-[(Z)-hex-4-en-2-yl]-4,7,10,12,15,19,
• Cyclo[L-Abu-Sar-N-methyl-L-Leu-L-Val-N-methyl-L-Leu-L-Ala-D-Ala-N-methyl-L-Leu-N-methyl-L-Leu-N-methyl-L-Val-[(3R,4R)-3-hydroxy*-N-methyl-5-[(E)-1-propenyl]-L-Leu-]]
• [2S-(2R*,3S*,4S*,6E)]-N-[3-Hydroxy-4-methyl-2-(methylamino)-1-oxo-6-octenyl]-L-alpha-aminobutyryl-N-methylglycyl-N-methyl-L-leucyl-L-valyl-N-methyl-L-leucyl-L-alanyl-D-alanyl-N-methyl-L-leucyl-N-methyl-L-leucyl-N-methyl-L-valine theta1-lactone
• Isocyclosporin A
• L-Valine, N-(3-hydroxy-4-methyl-2-(methylamino)-1-oxo-6-octenyl)-L-(alpha-aminobutyryl)-N-methylglycyl-N-methyl-L-leucyl-L-valyl-N-methyl-L-leucyl-L-alanyl-D-alanyl-N-methyl-L-leucyl-N-methyl-L-leucyl-N-methyl-, theta1-1actone, (2S-(2R*,3S*,4S*,6E))-
• 30-ethyl-34-[(Z)-hex-4-en-2-yl]-4,7,10,12,15,19,25,28-octamethyl-33-(methylamino)-6,9,18,24-tetrakis(2-methylpropyl)-3,21-di(propan-2-yl)-1-oxa-4,7,10,13,16,19,22,25,28,31-decazacyclotetratriacontane-2,5,8,11,14,17,20,23,26,29,32-undecone
• 59865-16-6

• MDL： MFCD11111450
• Inchi： 1S/C62H111N11O12/c1-25-27-28-40(15)52-50(63-18)56(78)66-43(26-2)58(80)68(19)33-48(74)69(20)44(29-34(3)4)55(77)67-49(38(11)12)61(83)70(21)45(30-35(5)6)54(76)64-41(16)53(75)65-42(17)57(79)71(22)46(31-36(7)8)59(81)72(23)47(32-37(9)10)60(82)73(24)51(39(13)14)62(84)85-52/h25,27,34-47,49-52,63H,26,28-33H2,1-24H3,(H,64,76)(H,65,75)(H,66,78)(H,67,77)/b27-25-
• InChI Key： QEKLELUAISGHEL-RFBIWTDZSA-N
• SMILES： O1C(C(C(C)C)N(C)C(C(CC(C)C)N(C)C(C(CC(C)C)N(C)C(C(C)NC(C(C)NC(C(CC(C)C)N(C)C(C(C(C)C)NC(C(CC(C)C)N(C)C(CN(C)C(C(CC)NC(C(C1C(C)C/C=C\C)NC)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 1201.84000
• Monoisotopic Mass: 1201.841368
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 85
• Rotatable Bond Count: 15
• Complexity: 2310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 12
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 277
• XLogP3: 7.6

Experimental Properties

• Density: 1.13±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 148-152°C
• Boiling Point: 1280.5°C at 760 mmHg
• Flash Point: 728.2°C
• Refractive Index: 1.537
• Solubility: Soluble (320 g/l) (25 º C),
• PSA: 276.59000
• LogP: 4.91440